OFET Hole Mobility Comparison
A direct head‑to‑head comparison of organic field‑effect transistors fabricated with CuPc and TiOPc as the active layer revealed that CuPc‑based devices achieved a hole mobility (μ_vac) of (1.5 ± 0.6) × 10⁻³ cm²/V·s in vacuum, whereas TiOPc devices reached only (7.2 ± 4.0) × 10⁻⁵ cm²/V·s — a factor of ~21× advantage for CuPc. Critically, after exposure to ambient atmosphere, the CuPc mobility remained statistically unchanged at μ_atm = (1.2 ± 0.2) × 10⁻³ cm²/V·s, demonstrating superior environmental stability . A separate study on optimized CuPc OFETs with a polymeric bilayer gate insulator achieved a mobility of 6.55 × 10⁻² cm²/V·s, and annealing strategies have pushed CuPc mobility as high as 1.3 ± 0.02 cm²/V·s .
| Evidence Dimension | Field‑effect hole mobility in OFET devices |
|---|---|
| Target Compound Data | μ_vac = (1.5 ± 0.6) × 10⁻³ cm²/V·s; μ_atm = (1.2 ± 0.2) × 10⁻³ cm²/V·s |
| Comparator Or Baseline | Titanyl Phthalocyanine (TiOPc): μ_vac = (7.2 ± 4.0) × 10⁻⁵ cm²/V·s |
| Quantified Difference | CuPc mobility is ~21× higher than TiOPc in vacuum; CuPc mobility is stable in ambient while TiOPc degrades significantly |
| Conditions | Bottom‑gate OFET structures, vacuum and ambient atmosphere, CuPc and TiOPc deposited as active layers |
Why This Matters
For procurement of organic semiconductor materials, CuPc offers a proven, stable p‑type channel with mobility that can be further engineered through substrate treatment, making it a lower‑risk choice than TiOPc for ambient‑operated OFETs.
- [1] Characterisation of organic field‑effect transistors using metal phthalocyanines as active layers. Phys. Status Solidi C 7, No. 2, 462–465 (2010). https://www.infona.pl/resource/bwmeta1.element.wiley-pssc-v-7-i-2-pssc200982458 View Source
- [2] Remarkable performance improvement of copper phthalocyanine organic field‑effect transistors with polymeric bilayer gate insulator. Chem. Phys. Lett. 734, 136716 (2019). https://www.sciencedirect.com/science/article/abs/pii/S0009261419306979 View Source
